Cas no 85582-53-2 (BENZENE, 1-[(ETHYLTHIO)METHYL]-3-FLUORO-)

• Product Name: BENZENE, 1-[(ETHYLTHIO)METHYL]-3-FLUORO-
• CAS No: 85582-53-2
• MF: C₉H₁₁FS
• MW: 170.247044801712
• CID: 3366278
• PubChem ID: 12779311
• Update Time: 2025-04-21

BENZENE, 1-[(ETHYLTHIO)METHYL]-3-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-[(ETHYLTHIO)METHYL]-3-FLUORO-
• 1-(ethylsulfanylmethyl)-3-fluorobenzene
• 85582-53-2
• Ethyl 3-fluorobenzyl sulfide
• SCHEMBL10294709

• MDL： MFCD23143116
• Inchi： 1S/C9H11FS/c1-2-11-7-8-4-3-5-9(10)6-8/h3-6H,2,7H2,1H3
• InChI Key： RFFYYXCZCKNCSL-UHFFFAOYSA-N
• SMILES： S(CC)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 170.05654969g/mol
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes